Diethyl oxalacetate sodium salt

• CAS RN: 52980-17-3
• Molecular Formula: C8H11O5.Na
• synonyms: Oxalacetic acid diethyl ester sodium salt

Description

Synthesis Analysis

The synthesis of sodium diethyl oxalacetate involves Claisen condensation, where ethyl acetate reacts with diethyl oxalate in the presence of a base, yielding the sodium salt of diethyl oxalacetate. Optimal conditions include a molar ratio of ethyl acetate to diethyl oxalate of 1.02:1, a base concentration of 19.5%, and a reaction time of 4 hours, achieving a yield of 76% (Yuhe Xiu, 2002).

Molecular Structure Analysis

The sodium salt of diethyl oxalacetate exhibits amphiphilic characteristics, capable of forming stable complexes with various compounds. Its structure has been explored through interactions with phenyl hydrazine, leading to the formation of 1-phenyl-3-carbethoxy-5-pyrazolone, confirmed by infrared spectroscopy (Yang Gui-qiu, 2008).

Chemical Reactions and Properties

Reactions involving diethyl oxalacetate sodium salt have been utilized to prepare various chemical structures, demonstrating its versatility in synthetic chemistry. For instance, the reaction with phenyl hydrazine under acidic conditions produces 1-phenyl-3-carbethoxy-5-pyrazolone, showcasing its reactivity and potential for further chemical transformations (Yuhe Xiu, 2002).

Scientific Research Applications

Antimicrobial Properties in Food Preservation

Diethyl oxalacetate sodium salt, as part of sodium salts family, plays a critical role in food preservation due to its antimicrobial properties. Sodium salts, including sodium chloride and sodium lactate, are essential in inhibiting the growth of pathogens like Clostridium botulinum in processed meats and cheeses. They contribute significantly to the microbial safety and quality of food products by preventing spoilage and enhancing shelf life. The importance of sodium salts in food safety is underscored by their effectiveness against a wide range of microorganisms, highlighting the necessity of sodium chloride and other sodium salts in producing safe, wholesome foods (Taormina, 2010).

Sodium Reduction and Health Impacts

The impact of sodium intake on human health has been extensively studied, with research indicating that high sodium consumption is associated with increased cardiovascular risk. Strategies for sodium reduction in food processing, particularly in meat products, have been explored to address health concerns without compromising food safety and quality. Sodium reduction techniques include the use of salt substitutes, flavor enhancers, and novel technologies such as high-pressure processing. These approaches aim to reduce sodium content while maintaining the essential functions of salt in flavor, texture, and shelf-life (Inguglia et al., 2017).

Taste Perception and Dietary Preferences

The perception of salt taste and its influence on dietary preferences, especially in infants and children, has been a subject of research. Studies suggest that early exposure to salty foods can shape taste preferences, with children developing a higher liking for salt than adults. This increased acceptance raises concerns regarding the long-term health implications of high sodium diets. Understanding the development of salt taste sensitivity and preferences is crucial for developing strategies to reduce salt intake from an early age, potentially mitigating the risks of high blood pressure and cardiovascular diseases later in life (Liem, 2017).

Safety and Hazards

Diethyl oxalacetate sodium salt is harmful if swallowed and toxic in contact with skin. It causes serious eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are advised.

Mechanism of Action

Target of Action

Diethyl oxalacetate sodium salt is a chemical compound with a wide range of applications in the field of organic synthesis . .

Mode of Action

The mode of action of this compound is primarily based on its role as a reagent in various chemical reactions . For instance, it can be used to synthesize spiro[indoline-3,4′-pyrano[2,3-c]pyrazole derivatives via a one-pot reaction with isatins, malononitrile, and hydrazine hydrate . It can also react with various aldehydes and primary amines to produce 2,3-dioxo-4-carboxy-5-substituted pyrrolidines .

Biochemical Pathways

Given its use as a reagent in the synthesis of various compounds, it can be inferred that it may influence a variety of biochemical pathways depending on the specific compounds it helps to create .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific compounds it helps to synthesize . For instance, the spiro[indoline-3,4′-pyrano[2,3-c]pyrazole derivatives and 2,3-dioxo-4-carboxy-5-substituted pyrrolidines synthesized using this compound as a reagent may have distinct molecular and cellular effects .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s solubility in water can affect its action and efficacy . Additionally, factors such as temperature and pH can impact the stability of the compound and its reactions .

Q & A

Q1: How is diethyl oxalacetate sodium salt used in the synthesis of heterocyclic compounds?

A1: this compound serves as a crucial building block for forming various heterocyclic systems. For instance, it reacts with 1,2-diaminobenzene to generate ethyl quinoxalin-3(4H)-on-2-ylacetate []. This quinoxaline derivative is a key intermediate in synthesizing novel dyes with applications in the textile industry. Furthermore, this compound participates in multicomponent reactions (MCRs) with primary amines and aldehydes to yield substituted 2,3-pyrrolidinediones (also known as γ-lactams) []. These γ-lactams are valuable precursors for creating diverse fused heterocyclic systems containing oxygen and/or nitrogen atoms.

Q2: What are the advantages of using this compound in multicomponent reactions?

A2: MCRs utilizing this compound offer several advantages. Primarily, they allow for the rapid assembly of complex molecules from readily available starting materials in a single reaction vessel []. This approach significantly reduces the number of synthetic steps, minimizing waste generation and improving overall efficiency. Additionally, the reaction conditions are typically mild, employing ethanol as the solvent, making it a relatively environmentally friendly approach.

Q3: Can you elaborate on the types of fused heterocycles accessible using this compound as a starting material?

A3: Researchers have successfully synthesized various fused heterocyclic systems incorporating the γ-lactam scaffold derived from this compound. These include fused 5-lactam-γ-lactams and γ-lactam-γ-lactams, achieved through a series of transformations like Leuckart reaction, Dieckmann cyclization, and intramolecular cyclizations []. Furthermore, fused γ-lactone-γ-lactam structures are accessible via stereoselective reduction and lactonization protocols []. These diverse heterocyclic scaffolds hold immense potential for drug discovery and materials science applications.